Cas no 105582-76-1 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)-)

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)- Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)-
• 4-amino-7-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 3'-deoxytoyocamycin
• 4-Amino-7-(3-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• AC1MHN7S
• BRN 6229674
• LS-139546
• SureCN1738494
• DTXSID80147205
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(3-deoxy-beta-D-erythro-pentofuranosyl)-
• SCHEMBL1738494
• 4-Amino-7-(3-deoxy-beta-D-erythro-pentofuranosyl)-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
• 105582-76-1
• 4-amino-7-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• +Expand

• InChIKey： RPMDXDLDOWMAQZ-JOAULVNJSA-N
• Inchi： InChI=1S/C12H13N5O3/c13-2-6-3-17(11-9(6)10(14)15-5-16-11)12-8(19)1-7(4-18)20-12/h3,5,7-8,12,18-19H,1,4H2,(H2,14,15,16)/t7-,8+,12+/m0/s1
• SMILES： OC[C@@H]1C[C@@H](O)[C@H](N2C=C(C#N)C3C(=NC=NC2=3)N)O1

Computed Properties

• Exact Mass: 275.101839
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 275.101839
• Heavy Atom Count: 20
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 130

Experimental Properties

• LogP: 0.10708
• PSA: 130.21000
• Refractive Index: 1.814
• Boiling Point: 674.8°C at 760 mmHg
• Flash Point: 361.9°C
• Density: 1.77